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Compound of Interest

Compound Name: 2-Isopropylbenzoic acid

Cat. No.: B189061 Get Quote

An In-depth Technical Guide to 2-Isopropylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Isopropylbenzoic acid (CAS

No. 2438-04-2), a substituted aromatic carboxylic acid. The document details its chemical and

physical properties, safety information, potential therapeutic applications, and relevant

experimental methodologies.

Core Properties and Safety Information
2-Isopropylbenzoic acid, also known as 2-(1-methylethyl)benzoic acid, is a white crystalline

solid.[1] Its core chemical and physical properties are summarized below for easy reference.

Table 1: Chemical and Physical Properties of 2-
Isopropylbenzoic Acid
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Property Value Source

CAS Number 2438-04-2 [2][3][4][5]

Molecular Formula C₁₀H₁₂O₂ [2][3][5]

Molecular Weight 164.20 g/mol [2][3][5]

Appearance
White to almost white

powder/crystal
[1][4]

Melting Point 62-66 °C [1][4]

Boiling Point ~266-270 °C [1]

Density 1.080 g/cm³ [1]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, chloroform, and

dimethyl sulfoxide.

[1]

IUPAC Name 2-propan-2-ylbenzoic acid [5]

InChI Key
BANZVKGLDQDFDV-

UHFFFAOYSA-N
[2][5]

SMILES CC(C)C1=CC=CC=C1C(=O)O [2][5]

Table 2: Safety and Hazard Information
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Hazard Information Details Source

GHS Pictogram GHS06 (Toxic) [2]

Signal Word Danger [2][5]

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H317 (May cause an allergic

skin reaction), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[2][5]

Precautionary Statements
P261, P264, P270, P280,

P301+P310, P302+P352
[2][4]

Hazard Classifications

Acute Toxicity 3 (Oral), Skin

Sensitization 1, Skin Irritation

2, Eye Irritation 2A

[2][5]

Storage Class

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects

[2]

Potential Applications in Drug Development
While specific research on the biological activity of 2-Isopropylbenzoic acid is limited, its

structural similarity to other benzoic acid derivatives suggests potential therapeutic

applications. Benzoic acid and its derivatives are known for their antimicrobial, antifungal, and

preservative properties in the pharmaceutical industry.

Notably, the related compound 2-hydroxy-5-isopropylbenzoic acid is investigated for its anti-

inflammatory, analgesic, and antimicrobial effects.[2][3] These activities are often attributed to

the inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of

prostaglandins involved in inflammation.[2] Given these parallels, 2-Isopropylbenzoic acid
serves as a valuable scaffold for the development of novel therapeutic agents, particularly in

the areas of anti-inflammatory and antimicrobial drug discovery.
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Experimental Protocols
The following sections provide detailed methodologies for the synthesis and analysis of 2-
Isopropylbenzoic acid, based on established chemical principles for similar compounds.

Synthesis of 2-Isopropylbenzoic Acid
A common route for the synthesis of 2-substituted benzoic acids involves the oxidation of the

corresponding substituted toluene. An illustrative workflow is provided below.
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Synthesis Workflow

2-Isopropyltoluene

Oxidation
(e.g., KMnO₄, heat)
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Pure 2-Isopropylbenzoic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Isopropylbenzoic acid.

Methodology: Oxidation of 2-Isopropyltoluene
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 2-

isopropyltoluene to a solution of a strong oxidizing agent, such as potassium permanganate

(KMnO₄), in an aqueous solution.

Heating: Heat the mixture to reflux for several hours. The progress of the reaction can be

monitored by the disappearance of the purple color of the permanganate.

Work-up: After the reaction is complete, cool the mixture and filter it to remove the

manganese dioxide byproduct.

Acidification: Acidify the filtrate with a strong acid, such as hydrochloric acid (HCl), until a

precipitate forms. This protonates the benzoate salt to form the carboxylic acid.

Isolation and Purification: Collect the crude 2-Isopropylbenzoic acid by filtration. The

product can be further purified by recrystallization from a suitable solvent system, such as

ethanol/water, to yield the final pure product.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are suitable methods for the analysis and quantification of 2-
Isopropylbenzoic acid.
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Analytical Workflow
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2-Isopropylbenzoic acid
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Caption: General workflow for the analysis of 2-Isopropylbenzoic acid.

Methodology: HPLC Analysis

Sample Preparation: Accurately weigh and dissolve the 2-Isopropylbenzoic acid sample in

a suitable solvent, such as methanol or acetonitrile, to a known concentration. Filter the

solution through a 0.45 µm filter.
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Instrumentation: Use an HPLC system equipped with a C18 reverse-phase column and a UV

detector.

Mobile Phase: A typical mobile phase would be a gradient mixture of acetonitrile and water

(with 0.1% formic acid).

Detection: Monitor the elution at a wavelength where the compound has maximum

absorbance.

Quantification: Create a calibration curve using standards of known concentrations to

quantify the amount of 2-Isopropylbenzoic acid in the sample.

Postulated Signaling Pathway Involvement
While direct evidence for the involvement of 2-Isopropylbenzoic acid in specific signaling

pathways is not yet established, its structural similarity to known anti-inflammatory agents

suggests a potential interaction with the arachidonic acid signaling pathway, specifically

through the inhibition of cyclooxygenase (COX) enzymes.
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Postulated Anti-Inflammatory Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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